Cas no 802566-71-8 ((2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)

• Product Name: (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• CAS No: 802566-71-8
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 6302441
• PubChem ID: 439215
• Update Time: 2025-06-28

(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• 37331-21-8
• Galactopyranuronate
• 802566-71-8
• D-Galacturonate
• EN300-19632874
• D-GalA
• DTXSID001015577
• SCHEMBL24470
• bmse000216
• CHEBI:18024
• D-Galacturonic Acid
• AKOS006283705
• D-Galactopyranuronic Acid
• MFCD00131972
• Galacuronate
• D-Galactopyranuronate
• DTXCID001473828
• Galactopyranuronic Acid
• GALACTURONICACID
• D-galacturonic acids
• DTXCID0022646
• F20755
• 25990-10-7
• GalA
• (2S,3R,4S,5R)-3,4,5,6-tetrahydroxytetrahydro-2H-pyran-2-carboxylic acid
• C00333
• CHEBI:33830
• CHEBI:4153
• Galacturonic Acid
• 9046-38-2
• Q27106309

• Inchi： 1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2+,3+,4-,6?/m0/s1
• InChI Key： AEMOLEFTQBMNLQ-YMDCURPLSA-N
• SMILES： O1C([C@@H]([C@H]([C@H]([C@H]1C(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 194.04265265g/mol
• Monoisotopic Mass: 194.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid

Introduction to (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic Acid (CAS No. 802566-71-8)

The compound (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid, identified by its CAS number 802566-71-8, is a highly intriguing molecule with significant implications in the field of chemical biology and pharmaceutical research. This tetrahydroxyoxane derivative exhibits a complex stereochemical configuration that makes it a subject of intense interest for researchers exploring novel synthetic pathways and biological activities.

At the core of understanding this compound lies its unique molecular framework. The presence of multiple hydroxyl groups on the oxane ring imparts a high degree of functional diversity, making it a versatile scaffold for further chemical modifications. Such structural features are often exploited in the design of bioactive molecules, where precise stereochemistry plays a crucial role in determining biological efficacy and selectivity.

In recent years, there has been growing interest in the development of polyhydroxylated compounds due to their potential applications in drug discovery and therapeutic interventions. The stereochemistry of (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid has been meticulously studied to understand how it interacts with biological targets. This has led to several groundbreaking findings that highlight its significance in medicinal chemistry.

One of the most notable aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural motifs to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways implicated in various diseases. These findings underscore the importance of (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid as a building block in synthetic chemistry.

The stereochemical purity of this compound is another critical factor that has garnered attention from the scientific community. The precise configuration at the chiral centers (C2, C3, C4, and C5) ensures that it behaves predictably in biochemical assays. This level of stereochemical control is essential for developing drugs that exhibit high specificity and minimal off-target effects. Recent advances in chiral resolution techniques have enabled researchers to obtain highly enantiomerically pure samples of this compound, facilitating more accurate biological evaluations.

Beyond its synthetic utility, (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid has also been investigated for its potential biological activities. Preliminary studies suggest that it may possess antioxidant and anti-inflammatory properties due to the presence of multiple hydroxyl groups. These findings are particularly exciting given the increasing recognition of natural product-inspired molecules as sources for new therapeutics. The oxane ring itself is a common motif found in many bioactive compounds derived from terrestrial sources.

The development of efficient synthetic routes to this compound has been a major focus for chemists working in both academia and industry. Modern methodologies involving asymmetric catalysis have enabled the scalable production of enantiomerically enriched derivatives. These advancements not only make the compound more accessible but also open up new avenues for structural diversification and lead optimization.

In conclusion, (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid (CAS No. 802566-71-8) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical applications. Its unique stereochemistry and functional diversity make it a valuable asset in drug discovery efforts. As research continues to uncover new biological activities and synthetic possibilities，this compound is poised to play an increasingly important role in the development of next-generation therapeutics.